5-bromo-N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)thiophene-2-carboxamide hydrochloride

• IUPAC Name: 5-bromo-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)thiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C20H22BrN3O3S2.ClH/c1-2-27-14-4-3-5-15-18(14)22-20(29-15)24(9-8-23-10-12-26-13-11-23)19(25)16-6-7-17(21)28-16;/h3-7H,2,8-13H2,1H3;1H
• InChI Key: NSKMPPOAWDZXNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CCN3CCOCC3)C(=O)C4=CC=C(S4)Br.Cl
• Molecular Formula: C20H23BrClN3O3S2
• Molecular Weight: 532.9 g/mol

Description

5-bromo-N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H23BrClN3O3S2 and its molecular weight is 532.9. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Derivatives

Research on related compounds highlights the broad utility of brominated and ethoxylated derivatives in synthetic chemistry. For instance, the study by Chapman et al. (1971) explored the conversion of ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate into various bromo-derivatives and their further reactions to produce tertiary amines and 2-hydroxyethylamines, showcasing the versatility of these compounds in synthesizing pharmacologically active molecules (Chapman, N., Clarke, K., Gore, B., & Sharma, K., 1971). Similarly, Kinoshita et al. (1987) detailed the synthesis of 2,3-dihydro-7H-thiazolo[3,2-a]pyrimidin-7-ones from 2-amino-2-thiazoline and acetylene carboxylates, highlighting a pathway that could be relevant for derivatives of the chemical , given their structural similarities (Kinoshita, T., Ueshima, Y., Saitoh, K., Yoshida, Y., & Furukawa, S., 1987).

Pharmacological Activities

Research into structurally similar compounds has indicated potential pharmacological applications. Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl derivatives with anti-inflammatory and analgesic properties, suggesting that derivatives of the chemical could also possess similar bioactivities. Their work demonstrates the potential of these compounds in medicinal chemistry, especially as COX inhibitors with significant anti-inflammatory and analgesic activities (Abu‐Hashem, A., Al-Hussain, S., & Zaki, M., 2020).

Antimicrobial Applications

D. Sahin et al. (2012) explored the antimicrobial potential of 1,2,4-triazole derivatives containing a morpholine moiety, suggesting that the compound , due to its structural features, may also be applicable in the development of new antimicrobial agents. Their research underlines the significance of incorporating morpholine and other heterocycles into molecules to enhance their antimicrobial efficacy (Sahin, D., Bayrak, H., Demirbaş, A., Demirbas, N., & Karaoglu, S., 2012).